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Compound of Interest

Compound Name: C18:1 Glucosyl ceramide-d5
Cat. No.: B15556904
Get Quote

This technical guide provides a comprehensive overview of the safety data for C18:1 Glucosyl
ceramide-d5, tailored for researchers, scientists, and professionals in drug development. The
information is compiled from available safety data sheets and product information for this
compound and structurally similar ceramides.

Section 1: Product Identification and Properties

C18:1 Glucosyl ceramide-d5 is a deuterated form of glucosylceramide used in research,
particularly in mass spectrometry-based lipidomics as an internal standard.
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Identifier Value Source

Product Name C18:1 Glucosyl Ceramide-d5 [1]

D-glucosyl-B-1,1'-N-oleoyl-D-
Synonyms ) ) [1]
erythro-sphingosine-d5

CAS Number 2260670-16-2 [1]
Molecular Formula C42H74D5N0O8 [1]
Molecular Weight 731.11 g/mol [1][2]
Appearance Powder [1]
Purity >99% (TLC) [1]

Section 2: Hazard Identification and Classification

Based on available data for similar non-deuterated ceramides, C18:1 Glucosyl ceramide-d5 is
not classified as a hazardous substance according to the Globally Harmonized System (GHS).
[3] However, as the toxicological properties of this specific deuterated compound have not
been fully investigated, it is recommended to handle it with caution.[4]

Hazard Classification Value Source
GHS Classification Not classified [3]
NFPA Ratings Health: 0, Fire: 0, Reactivity: O [3]
HMIS-ratings Health: 0, Fire: 0, Reactivity: 0 [3]

Water Hazard Class
WGK 3 [1]
(Germany)

Section 3: Handling and Storage

Proper handling and storage are crucial to maintain the integrity of the compound and ensure
the safety of laboratory personnel.

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.sigmaaldrich.com/SG/en/product/avanti/860673p
https://www.sigmaaldrich.com/SG/en/product/avanti/860673p
https://www.sigmaaldrich.com/SG/en/product/avanti/860673p
https://www.sigmaaldrich.com/SG/en/product/avanti/860673p
https://www.sigmaaldrich.com/SG/en/product/avanti/860673p
https://pubchem.ncbi.nlm.nih.gov/compound/C18_1-Glucosyl-ceramide-d5
https://www.sigmaaldrich.com/SG/en/product/avanti/860673p
https://www.sigmaaldrich.com/SG/en/product/avanti/860673p
https://www.benchchem.com/product/b15556904/docs?utm_src=pdf-body#in-depth-technical-safety-guide-for-c18-1-glucosyl-ceramide-d5
https://cdn.caymanchem.com/cdn/msds/19556m.pdf
https://www.indofinechemical.com/product-data/attachments/safety_data_sheets/56-5218.pdf
https://cdn.caymanchem.com/cdn/msds/19556m.pdf
https://cdn.caymanchem.com/cdn/msds/19556m.pdf
https://cdn.caymanchem.com/cdn/msds/19556m.pdf
https://www.sigmaaldrich.com/SG/en/product/avanti/860673p
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556904?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Procedure

Recommendation Source

Handling

Follow usual precautionary
measures for handling
chemicals. Avoid prolonged
exposure and breathing vapor
or dust.[3][4]

Storage

Store at -20°C.[1] Shipped on
dry ice.[1]

Incompatible Materials

No specific information
available; assume standard

precautions.

Fire and Explosion Hazard

Product is not flammable.[3]
Can emit toxic fumes under fire

conditions.[4]

Section 4: First-Aid and Emergency Procedures

In case of exposure, follow these first-aid measures.

Exposure Route

First-Aid Measures Source

Inhalation

Move to fresh air. If symptoms

persist, consult a doctor.

Skin Contact

Wash with plenty of running
water and non-abrasive soap.
[4] The product is generally not

considered a skin irritant.[3]

Eye Contact

Rinse opened eye for several

minutes under running water.

[3]

Ingestion

If symptoms persist, consult a
doctor.[3]
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Section 5: Experimental Protocols and Personal
Protection

Personal Protective Equipment (PPE)

Equipment Specification Source

Not generally required under

) ) normal use.[3] Use approved
Respiratory Protection ) ] )

respirators if dust or vapor is

generated.[4]

Handle with chemical-resistant
Hand Protection gloves. Inspect gloves prior to [4]

use.

Safety glasses or goggles are
Eye Protection 79 9099 [4]
recommended.

) ] Wear appropriate protective
Skin and Body Protection _ [4]
clothing.

Accidental Release Measures

In the event of a spill, follow this general protocol:

Wear appropriate PPE, including a respirator, gloves, and boots.

For solid spills, scoop up the material and place it into a suitable container for disposal.

Ventilate the area of the spill.

Wash the spill area after the material has been collected.

Section 6: Visual Guides

The following diagrams illustrate key safety workflows and logical relationships for handling
C18:1 Glucosyl ceramide-d5.
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Step 1: Personal Protection

R ) R ) o Step 4: Disposal
Spill Occurs Don Appropriate PPE: ‘ Step 2: Containment & Cleanup Step 3: Decontamination
" " - Respirator , S 7 Dispose of waste and
Solid Spill of }» Ll A 5 Carefully scoop solid material }» _{ Ventilate the area. }» 5 :
. q —r - Chemical-resistant gloves q : A e (—¥r| contaminated PPE according
C18:1 Glucosyl Ceramide-d5 - Safety goggles ‘ into a designated waste container. Wash the spill site thoroughly. to institutional protocols.
- Lab coat

Product Information

C18:1 Glucosyl Ceramide-d5
(Solid Powder)

/ Potential Han ards Assessment \

Inhalation of dust Direct skin or eye contact Accidental ingestion

I
]

Required Protective Measures

Use in well-ventilated area Wear gloves and Follow standard laboratory
or with respiratory protection. safety glasses. hygiene practices.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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